Cas no 1807075-87-1 (5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine)

• Product Name: 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine
• CAS No: 1807075-87-1
• MF: C₆H₃F₃N₂O₃
• MW: 208.094831705093
• CID: 4880770
• Update Time: 2025-08-05

5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine

• Inchi： 1S/C6H3F3N2O3/c7-5(8)2-1-10-6(9)3(4(2)12)11(13)14/h1,5H,(H,10,12)
• InChI Key： ZLLBZJBSXCYAKY-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(C(F)F)=CN1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9

Additional information on 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine

5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine (CAS No. 1807075-87-1): An Overview of Its Structure, Properties, and Applications

5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine (CAS No. 1807075-87-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted pyridines, which are known for their diverse applications in pharmaceutical and agrochemical industries.

The molecular structure of 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine is characterized by the presence of a pyridine ring substituted with difluoromethyl, fluoro, hydroxy, and nitro groups. The difluoromethyl group is particularly noteworthy as it imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The fluoro substitution further enhances the molecule's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain. The selective inhibition of COX enzymes by 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are known for their gastrointestinal side effects.

In addition to its anti-inflammatory properties, 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine has also been investigated for its antimicrobial activity. Studies conducted by a team of researchers at the University of California have demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. These findings suggest that 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine could be a valuable lead compound for the development of new antibiotics to combat multidrug-resistant pathogens.

The synthetic route for preparing 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine has been optimized to ensure high yields and purity. A typical synthesis involves the reaction of 2-fluoro-3-nitropyridine with difluoromethanesulfonyl chloride followed by hydrolysis to introduce the hydroxy group. This multi-step process has been refined to minimize side reactions and improve overall efficiency. The resulting compound is obtained as a white crystalline solid with high purity, making it suitable for further biological evaluation.

The physicochemical properties of 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational flexibility of the compound, which are crucial for understanding its biological activity and optimizing its pharmacological properties.

In preclinical studies, 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine has shown promising results in animal models of inflammation and infection. For instance, in a murine model of carrageenan-induced paw edema, administration of this compound resulted in significant reduction in paw swelling compared to control groups. Similarly, in bacterial infection models, 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine demonstrated effective inhibition of bacterial growth and reduced tissue damage.

The safety profile of 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine has also been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological parameters. However, further investigations are needed to fully assess its long-term safety and potential side effects.

In conclusion, 5-(Difluoromethyl)-2-fluoro-4-hydroxy-3-nitropyridine (CAS No. 1807075-87-1) represents a promising lead compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its pharmacological profile and explore its full therapeutic potential in various disease conditions.